molecular formula C16H14N4O3S B295864 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

Cat. No. B295864
M. Wt: 342.4 g/mol
InChI Key: XFYBZHZGNZUATP-JYKJIXMYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of pyrimidine and thiadiazole, and its unique structure has led to extensive research on its synthesis, mechanism of action, and potential applications.

Mechanism of Action

The mechanism of action of 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, it is believed to act on various cellular pathways, including the inhibition of certain enzymes and the modulation of gene expression. These actions may contribute to the compound's potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one can have various biochemical and physiological effects. These effects include the inhibition of cell proliferation, the induction of apoptosis, and the modulation of neurotransmitter release. These effects may contribute to the compound's potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its unique structure, which allows for the study of its potential applications in various fields. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which requires specialized knowledge and equipment.

Future Directions

There are several future directions for research on 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One direction is to further investigate its potential therapeutic applications, including its use as a treatment for cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its potential applications in the field of materials science, where its unique structure may have potential applications in the development of new materials. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on various cellular pathways.
In conclusion, 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a unique chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its complex synthesis process and unique structure have led to extensive research on its potential applications in medicinal chemistry, materials science, and other fields. Further research is needed to fully understand its mechanism of action and its potential applications.

Synthesis Methods

The synthesis of 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a complex process that requires specialized knowledge and equipment. The most common method of synthesis involves the reaction of 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid with 1,3-benzodioxole-5-carbaldehyde in the presence of a catalyst. The resulting compound is then treated with a reducing agent to obtain the final product.

Scientific Research Applications

The unique structure of 6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has led to extensive research on its potential applications in various fields. One of the most promising applications is in the field of medicinal chemistry, where this compound has shown potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

properties

Molecular Formula

C16H14N4O3S

Molecular Weight

342.4 g/mol

IUPAC Name

(6Z)-6-(1,3-benzodioxol-5-ylmethylidene)-5-imino-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

InChI

InChI=1S/C16H14N4O3S/c1-2-3-13-19-20-14(17)10(15(21)18-16(20)24-13)6-9-4-5-11-12(7-9)23-8-22-11/h4-7,17H,2-3,8H2,1H3/b10-6-,17-14?

InChI Key

XFYBZHZGNZUATP-JYKJIXMYSA-N

Isomeric SMILES

CCCC1=NN2C(=N)/C(=C/C3=CC4=C(C=C3)OCO4)/C(=O)N=C2S1

SMILES

CCCC1=NN2C(=N)C(=CC3=CC4=C(C=C3)OCO4)C(=O)N=C2S1

Canonical SMILES

CCCC1=NN2C(=N)C(=CC3=CC4=C(C=C3)OCO4)C(=O)N=C2S1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.